8-bromo-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione
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Description
“8-bromo-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione” is a chemical compound with the CAS Number: 413568-95-3 . It has a molecular weight of 273.09 . The compound is typically stored at room temperature and appears as a powder .
Molecular Structure Analysis
The linear formula of this compound is C8H9BrN4O2 . The InChI Code is 1S/C8H9BrN4O2/c1-11-5-4 (10-7 (11)9)6 (14)13 (3)8 (15)12 (5)2/h1-3H3 . This indicates the molecular structure of the compound and the arrangement of atoms.Physical And Chemical Properties Analysis
This compound has a melting point of 256-257 degrees Celsius . It is a powder at room temperature .Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it may cause certain health hazards . The hazard statements include H302, H315, H319, and H335, suggesting that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . Appropriate safety measures should be taken when handling this compound.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 8-bromo-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione involves the bromination of 1,3,9-trimethyluric acid followed by cyclization to form the final product.", "Starting Materials": [ "1,3,9-trimethyluric acid", "bromine", "acetic acid", "sodium acetate", "water" ], "Reaction": [ "1. Dissolve 1,3,9-trimethyluric acid in acetic acid.", "2. Add bromine dropwise to the solution with stirring.", "3. Maintain the temperature at 0-5°C during the addition of bromine.", "4. After the addition of bromine is complete, stir the reaction mixture at room temperature for 2 hours.", "5. Add sodium acetate and water to the reaction mixture.", "6. Stir the mixture for 30 minutes.", "7. Filter the precipitated product and wash with water.", "8. Dry the product under vacuum to obtain 8-bromo-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione." ] } | |
CAS RN |
413568-95-3 |
Molecular Formula |
C8H9BrN4O2 |
Molecular Weight |
273.1 |
Purity |
95 |
Origin of Product |
United States |
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